Cas no 2172504-40-2 ((1-{pyrazolo1,5-apyrazin-4-yl}azetidin-2-yl)methanamine)

• Product Name: (1-{pyrazolo1,5-apyrazin-4-yl}azetidin-2-yl)methanamine
• CAS No: 2172504-40-2
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 5872951
• PubChem ID: 165849959
• Update Time: 2025-06-10

(1-{pyrazolo1,5-apyrazin-4-yl}azetidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{pyrazolo1,5-apyrazin-4-yl}azetidin-2-yl)methanamine
• EN300-1281285
• (1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-2-yl)methanamine
• 2172504-40-2

• Inchi： 1S/C10H13N5/c11-7-8-2-5-14(8)10-9-1-3-13-15(9)6-4-12-10/h1,3-4,6,8H,2,5,7,11H2
• InChI Key： WLTKMGDAADSRIA-UHFFFAOYSA-N
• SMILES： N1(C2C3=CC=NN3C=CN=2)CCC1CN

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.4Ų

Additional information on (1-{pyrazolo1,5-apyrazin-4-yl}azetidin-2-yl)methanamine

Introduction to (1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-2-yl)methanamine (CAS No. 2172504-40-2)

(1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-2-yl)methanamine (CAS No. 2172504-40-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structure of (1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-2-yl)methanamine makes it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of (1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-2-yl)methanamine is characterized by a pyrazolopyrazine core linked to an azetidine ring through a methylene bridge. This structural arrangement provides the molecule with a high degree of conformational flexibility, which is crucial for its interaction with various biological targets. The azetidine ring, in particular, is known to enhance the bioavailability and metabolic stability of the compound, making it an attractive scaffold for drug design.

Recent studies have focused on the pharmacological properties of (1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-2-yl)methanamine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This suggests that (1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-2-yl)methanamine could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-2-yl)methanamine has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that (1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-2-yl)methanamine could be developed into a novel anticancer agent.

The neuroprotective effects of (1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-2-yl)methanamine have also been investigated. In animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, this compound has been shown to reduce oxidative stress and prevent neuronal cell death. These protective effects are attributed to its ability to scavenge free radicals and inhibit the activation of microglia, which are key mediators of neuroinflammation.

The pharmacokinetic properties of (1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-2-yl)methanamine have been studied extensively to ensure its suitability for clinical use. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Additionally, it has been found to exhibit low toxicity and minimal side effects in animal models, further supporting its safety profile.

In conclusion, (1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidin-2-yl)methanamine (CAS No. 2172504-40-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.